Cas no 100806-78-8 ((4-Pyrimidin-2-ylphenyl)methanol)

• Product Name: (4-Pyrimidin-2-ylphenyl)methanol
• CAS No: 100806-78-8
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 134524
• PubChem ID: 15597455
• Update Time: 2025-10-29

(4-Pyrimidin-2-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(2-pyrimidinyl)-
• (4-Pyrimidin-2-ylphenyl)methanol
• 4-Pyrimidin-2-ylbenzyl alcohol
• Benzenemethanol,4-(2-pyrimidinyl)
• Benzenemethanol, 4-(2-pyrimidinyl)-
• SB56935
• CS-0362938
• 100806-78-8
• MS-22450
• AKOS006344234
• SCHEMBL533651
• [4-(pyrimidin-2-yl)phenyl]methanol
• 4-(2-pyrimidinyl)benzenemethanol
• NUNFHGGALVZZAU-UHFFFAOYSA-N
• DTXSID00575440
• (4-(Pyrimidin-2-yl)phenyl)methanol
• MFCD09064975
• FT-0739554
• 4-(Pyrimidin-2-yl)benzyl alcohol
• G78883
• DB-058494

• MDL： MFCD09064975
• Inchi： 1S/C11H10N2O/c14-8-9-2-4-10(5-3-9)11-12-6-1-7-13-11/h1-7,14H,8H2
• InChI Key： NUNFHGGALVZZAU-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C2N=CC=CN=2)=CC=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 76.5 °C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.606
• PSA: 46.01000
• LogP: 1.63590
• Vapor Pressure: Not available

(4-Pyrimidin-2-ylphenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4-Pyrimidin-2-ylphenyl)methanol

Comprehensive Overview of (4-Pyrimidin-2-ylphenyl)methanol (CAS No. 100806-78-8): Properties, Applications, and Research Insights

(4-Pyrimidin-2-ylphenyl)methanol (CAS No. 100806-78-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its pyrimidine and benzyl alcohol functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C11H10N2O, offers unique reactivity, making it valuable for designing novel drug candidates and advanced materials. Researchers frequently explore its potential in kinase inhibitor development, owing to the pyrimidine moiety's role in binding biological targets.

In recent years, the demand for heterocyclic compounds like (4-Pyrimidin-2-ylphenyl)methanol has surged due to their applications in cancer therapeutics and neurodegenerative disease research. The compound's methanol group allows for further derivatization, enabling the creation of libraries for high-throughput screening. A growing trend in AI-driven drug discovery has also highlighted its utility, as computational models predict its efficacy in modulating protein-protein interactions. This aligns with the increasing searches for "pyrimidine-based drug design" and "small molecule synthesis" in scientific databases.

The synthesis of CAS 100806-78-8 typically involves Pd-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry. Optimizing its yield and purity is critical for industrial-scale production, a topic frequently queried in patent literature. Environmental considerations have also spurred interest in green chemistry approaches for its preparation, reducing reliance on heavy metal catalysts. Such advancements address the rising popularity of "sustainable synthetic methods" in academic and industrial forums.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing (4-Pyrimidin-2-ylphenyl)methanol. These methods ensure compliance with pharmaceutical quality standards, a recurring concern among manufacturers. The compound's stability under various pH conditions and thermal profiles is another area of active investigation, particularly for formulations requiring controlled-release mechanisms. These aspects resonate with frequent search queries such as "compound characterization techniques" and "API stability testing."

Beyond pharmaceuticals, 100806-78-8 finds niche applications in organic electronics. Its conjugated system exhibits potential for light-emitting diodes (LEDs) and photovoltaic materials, aligning with the global push for renewable energy solutions. This multidisciplinary relevance underscores why terms like "functional material synthesis" and "molecular engineering" often accompany discussions of this compound.

In summary, (4-Pyrimidin-2-ylphenyl)methanol represents a critical building block at the intersection of medicinal chemistry and material science. Its adaptability to diverse research needs—from drug discovery to energy applications—ensures its continued prominence in scientific literature. As innovation accelerates in these fields, this compound will likely remain a focal point for both academic and industrial R&D efforts.